Cas no 2171176-21-7 (2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2171176-21-7
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 5892928
• PubChem ID: 165584106
• Update Time: 2025-06-14

2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• EN300-1529907
• 2171176-21-7
• 2-[(2S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid

• Inchi： 1S/C30H32N2O5/c1-30(2,3)27(28(35)32(18-26(33)34)17-20-11-5-4-6-12-20)31-29(36)37-19-25-23-15-9-7-13-21(23)22-14-8-10-16-24(22)25/h4-16,25,27H,17-19H2,1-3H3,(H,31,36)(H,33,34)/t27-/m1/s1
• InChI Key： LTEVENHLNFWBSB-HHHXNRCGSA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CC1C=CC=CC=1)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

Comprehensive Analysis of 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2171176-21-7)

In the realm of peptide synthesis and pharmaceutical intermediates, the compound 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2171176-21-7) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides and bioconjugates. Its unique structural features, including the Fmoc group and tert-leucine backbone, make it a valuable building block for researchers aiming to develop novel drug candidates and biomaterials.

The growing demand for custom peptides and targeted drug delivery systems has propelled the relevance of this compound. Recent studies highlight its role in the synthesis of peptide-based vaccines and antibody-drug conjugates (ADCs), which are at the forefront of cancer immunotherapy. The Fmoc protection strategy employed in this molecule ensures high yield and purity during automated peptide synthesis, addressing key challenges in large-scale peptide production.

From a structural perspective, the compound features a benzyl group and a dimethylbutanamido moiety, which contribute to its stability and solubility in organic solvents commonly used in peptide chemistry. Researchers frequently inquire about its compatibility with HATU/DIPEA coupling reagents and its performance in microwave-assisted peptide synthesis. These attributes align with the industry's shift toward green chemistry and energy-efficient synthesis methods.

The compound's CAS No. 2171176-21-7 serves as a critical identifier in chemical databases and patent literature, where it is often associated with innovations in peptide therapeutics. Its application extends to the development of GPCR-targeting peptides and enzyme inhibitors, reflecting the broader trend of precision medicine. As the scientific community explores AI-driven drug discovery, the demand for high-quality Fmoc-amino acid derivatives like this one continues to rise.

Storage and handling recommendations for this compound emphasize protection from moisture and light, as these factors can compromise the integrity of the Fmoc group. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, a topic frequently searched by quality control specialists. The compound's MSDS data and spectroscopic profiles are also of interest to laboratories focusing on regulatory compliance.

In conclusion, 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid represents a cornerstone in modern peptide research. Its versatility in bioconjugation and alignment with sustainable synthesis practices positions it as a key player in the evolving landscape of biopharmaceuticals. Future directions may explore its utility in nanocarrier systems and diagnostic probes, further expanding its impact on life sciences.